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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B15547288

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-HO-DPHP, with the IUPAC name (4-hydroxyphenyl) phenyl hydrogen phosphate and CAS

number 114527-61-6, is a molecule of growing interest in biomedical research.[1] This

technical guide provides a comprehensive overview of its chemical identity, and synthesizes

the currently available information regarding its potential biological activities. While specific

experimental data on 4-HO-DPHP is limited in publicly accessible literature, this document

outlines generalizable experimental protocols for investigating its hypothesized anticancer

properties and for its analysis as a metabolite of organophosphate esters.

Chemical and Physical Properties
4-HO-DPHP is a phosphate ester. A summary of its key chemical identifiers and properties is

provided below.
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Property Value Source

CAS Number 114527-61-6 PubChem[1]

IUPAC Name
(4-hydroxyphenyl) phenyl

hydrogen phosphate
PubChem[1]

Molecular Formula C₁₂H₁₁O₅P PubChem[1]

Molecular Weight 266.19 g/mol PubChem[1]

Synonyms

4-Hydroxyphenyl Phenyl

Hydrogen Phosphate, 4-

Hydroxyphenyl Diphenyl

Phosphate

PubChem

Potential Biological Activity and Signaling Pathways
While direct and extensive research on the specific biological activities of 4-HO-DPHP is not

widely published, preliminary information suggests potential roles in oncology and toxicology.

Hypothesized Anticancer Activity
Some sources suggest that 4-HO-DPHP may possess anticancer properties, potentially acting

as a kinase inhibitor and inducing apoptosis in cancer cells. The general mechanism for kinase

inhibitor-induced apoptosis often involves the following signaling cascade:
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Caption: Hypothesized kinase inhibition pathway of 4-HO-DPHP.

Metabolite of Organophosphate Esters
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4-HO-DPHP has been identified as a metabolite of certain organophosphate esters, which are

widely used as flame retardants and plasticizers. The study of such metabolites is crucial for

understanding the toxicology and exposure pathways of the parent compounds.

Experimental Protocols
The following sections detail generalized experimental protocols that can be adapted for the

investigation of 4-HO-DPHP.

In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol outlines a method to assess the inhibitory effect of 4-HO-DPHP on a specific

kinase of interest.

Materials:

Recombinant human kinase

Kinase-specific substrate

ATP (Adenosine 5'-triphosphate)

4-HO-DPHP (test compound)

Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 384-well microplates

Plate reader with luminescence detection capabilities

Procedure:

Compound Preparation: Prepare a stock solution of 4-HO-DPHP in a suitable solvent (e.g.,

DMSO). Create a serial dilution of the compound to test a range of concentrations.

Kinase Reaction Setup:
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Add diluted test compound or control (DMSO vehicle) to the wells of a 384-well plate.

Add a solution containing the kinase and its substrate in kinase buffer.

Initiate the reaction by adding ATP solution. The final ATP concentration should be at or

near the Kₘ for the enzyme.

Incubation: Incubate the reaction plate at room temperature for a predetermined time (e.g.,

60 minutes).

Termination and ADP Detection:

Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP.

Incubate at room temperature for 40 minutes.

Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP and

generate a luminescent signal. Incubate for 30 minutes.

Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis: Calculate the percentage of kinase inhibition for each compound

concentration relative to the control. Determine the IC₅₀ value.

Apoptosis Induction Assay (Flow Cytometry)
This protocol describes how to evaluate the ability of 4-HO-DPHP to induce apoptosis in a

cancer cell line.

Materials:

Cancer cell line of interest

Cell culture medium and supplements

4-HO-DPHP

Annexin V-FITC Apoptosis Detection Kit
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Propidium Iodide (PI)

Flow cytometer

Procedure:

Cell Culture and Treatment:

Culture cancer cells to a suitable confluency.

Treat the cells with varying concentrations of 4-HO-DPHP for different time points (e.g.,

24, 48, 72 hours). Include an untreated control.

Cell Harvesting and Staining:

Harvest the cells by trypsinization and wash with cold PBS.

Resuspend the cells in Annexin V binding buffer.

Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

Flow Cytometry Analysis:

Analyze the stained cells using a flow cytometer.

Quantify the percentage of cells in different populations: viable (Annexin V- and PI-), early

apoptotic (Annexin V+ and PI-), late apoptotic/necrotic (Annexin V+ and PI+), and necrotic

(Annexin V- and PI+).

Quantification of 4-HO-DPHP in Biological Samples (LC-
MS/MS)
This protocol provides a general framework for the analysis of 4-HO-DPHP in biological

matrices like plasma or urine.

Materials:

Biological matrix (e.g., plasma, urine)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15547288/docs?utm_src=pdf-body#in-depth-technical-guide-4-ho-dphp-cas-114527-61-6
https://www.benchchem.com/product/b15547288/docs?utm_src=pdf-body#in-depth-technical-guide-4-ho-dphp-cas-114527-61-6
https://www.benchchem.com/product/b15547288/docs?utm_src=pdf-body#in-depth-technical-guide-4-ho-dphp-cas-114527-61-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-HO-DPHP analytical standard

Internal standard (e.g., a stable isotope-labeled analog)

Solvents for extraction and mobile phase (e.g., acetonitrile, methanol, formic acid)

Solid-phase extraction (SPE) cartridges or liquid-liquid extraction reagents

LC-MS/MS system

Procedure:

Sample Preparation:

Spike the biological sample with the internal standard.

Perform sample clean-up and extraction using either SPE or liquid-liquid extraction to

remove interfering matrix components.

Evaporate the extract to dryness and reconstitute in the initial mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the analyte from other components using a suitable C18 column and a gradient

elution program.

Detect and quantify 4-HO-DPHP using tandem mass spectrometry in multiple reaction

monitoring (MRM) mode.

Data Analysis:

Construct a calibration curve using the analytical standards.

Determine the concentration of 4-HO-DPHP in the biological samples by comparing the

peak area ratio of the analyte to the internal standard against the calibration curve.
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Caption: General experimental workflow for 4-HO-DPHP research.

Conclusion
4-HO-DPHP is an emerging compound with potential applications in cancer research and as a

biomarker for organophosphate ester exposure. The information presented in this guide,

including its chemical properties and generalized experimental protocols, is intended to serve

as a foundational resource for scientists and researchers. Further dedicated studies are

necessary to fully elucidate the specific biological mechanisms of action, signaling pathways,

and toxicological profile of 4-HO-DPHP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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